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Compound of Interest

Compound Name: 2',5'-Bis-O-(triphenylmethyl)uridine

Cat. No.: B12408779 Get Quote

For researchers, scientists, and drug development professionals handling 2',5'-Bis-O-
(triphenylmethyl)uridine, a protected nucleoside analog, ensuring proper disposal is critical

for laboratory safety and environmental protection. While a specific Safety Data Sheet (SDS)

for this compound is not readily available, a comprehensive disposal plan can be formulated by

considering the properties of its constituent parts: uridine and the triphenylmethyl (trityl)

protecting groups.

Chemical and Physical Properties
Limited quantitative data is available for 2',5'-Bis-O-(triphenylmethyl)uridine. However, data

for the closely related compound, 2'-Deoxy-2'-oxo-3',5'-bis-O-(triphenylmethyl)uridine, provides

some insight into its physical characteristics.

Property Value

Molecular Formula C47H38N2O6

Molecular Weight 726.81 g/mol

Melting Point 130 - 137 °C

Appearance Likely a solid
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The primary hazards associated with 2',5'-Bis-O-(triphenylmethyl)uridine are likely related to

the triphenylmethyl group. The SDS for triphenylmethyl chloride indicates that it can be

corrosive to metals and may cause severe skin burns and eye damage. Therefore, appropriate

personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and

a lab coat, should be worn at all times when handling this compound. All work should be

conducted in a well-ventilated area or a chemical fume hood.

Step-by-Step Disposal Protocol
The following disposal procedure is recommended based on the disposal guidelines for

triphenylmethyl chloride and general practices for protected nucleosides.

Waste Collection:

Collect all solid waste of 2',5'-Bis-O-(triphenylmethyl)uridine in a designated, properly

labeled, and sealed hazardous waste container.

Contaminated lab supplies, such as gloves and weighing papers, should also be placed in

this container.

Solutions containing this compound should be collected in a separate, labeled hazardous

waste container for liquids. Do not mix with aqueous waste streams.

Waste Treatment (Chemical Inactivation):

For larger quantities, it is recommended to dissolve or mix the material with a combustible

solvent, such as a mixture of alcohols or other flammable solvents approved for your

facility's waste stream. This should be done in a chemical fume hood.

Final Disposal:

The container of dissolved waste should be sent for incineration at a licensed hazardous

waste disposal facility. The high temperatures of incineration will ensure the complete

destruction of the compound.

Never dispose of 2',5'-Bis-O-(triphenylmethyl)uridine down the drain or in regular trash.

Decontamination:
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Thoroughly decontaminate all glassware and equipment that has come into contact with

the compound using an appropriate solvent (e.g., acetone, ethanol) followed by washing

with soap and water. The solvent rinsate should be collected as hazardous waste.

Experimental Workflow for Disposal
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Caption: Disposal workflow for 2',5'-Bis-O-(triphenylmethyl)uridine.

By adhering to these procedures, laboratory personnel can safely manage and dispose of 2',5'-
Bis-O-(triphenylmethyl)uridine, minimizing risks to themselves and the environment. Always

consult your institution's specific safety and disposal guidelines.

To cite this document: BenchChem. [Essential Safety and Disposal Guidance for 2',5'-Bis-O-
(triphenylmethyl)uridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12408779#2-5-bis-o-triphenylmethyl-uridine-proper-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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